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FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal

of Hdac6-IN-33 (CAS No. 2444302-23-0), a selective and irreversible HDAC6 inhibitor.[1]

Given the absence of a publicly available, comprehensive Safety Data Sheet (SDS) for this

specific compound, the following guidelines are based on general principles for handling

potent, biologically active research chemicals and information available for the broader class of

histone deacetylase (HDAC) inhibitors. Researchers must exercise extreme caution and

adhere to all institutional and local regulations.

Hazard Identification and Precautionary Measures
While specific toxicity data for Hdac6-IN-33 is not available, it is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[2] As a potent enzyme

inhibitor, it should be treated as a hazardous compound.

Precautionary Statements:[2]

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid release to the environment.

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
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Rinse mouth.

Collect spillage.

Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
A comprehensive assessment of workplace hazards should be conducted to determine the

appropriate level of PPE.[3] The following table outlines the recommended PPE for handling

Hdac6-IN-33.

Protection Type Recommended Equipment Purpose

Eye and Face
Safety goggles with side-

shields or a face shield.[2]

Protects against splashes,

sprays, and airborne particles.

[4]

Hand
Chemical-resistant protective

gloves (e.g., nitrile).

Prevents skin contact with the

compound.[2]

Body
Impervious clothing, such as a

lab coat with long sleeves.[2]

Protects skin from

contamination.

Respiratory

A suitable respirator should be

used if dust or aerosols are

generated.[2]

Prevents inhalation of the

compound.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is essential to minimize exposure risk.

Engineering Controls:[2]

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure a safety shower and eyewash station are readily accessible.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by covering surfaces with absorbent, disposable liners.

Weighing: If working with the solid form, weigh the compound in a chemical fume hood to

avoid inhalation of dust.

Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent

splashing. Hdac6-IN-33 is soluble in DMSO.[5]

Use: Conduct all experimental procedures involving Hdac6-IN-33 within a designated area,

clearly marked with hazard signs.

Decontamination: After use, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol), followed by soap and water. Dispose of all cleaning materials as

hazardous waste.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Storage and Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage:[1][2]

Store in a tightly sealed container in a cool, well-ventilated area.

Keep away from direct sunlight and sources of ignition.

Recommended storage temperatures:

Powder: -20°C

In solvent: -80°C

Disposal Plan: All waste contaminated with Hdac6-IN-33 must be treated as hazardous waste

and disposed of in accordance with all federal, state, and local regulations.[6]
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Waste Segregation:

Solid Waste: Collect all contaminated solid waste (e.g., pipette tips, gloves, absorbent

paper) in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a separate, clearly labeled, and

sealed hazardous waste container. Do not mix with other chemical waste streams unless

compatibility is confirmed.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Hdac6-IN-33."

Pickup and Disposal: Arrange for a licensed hazardous waste disposal company to collect

and dispose of the waste. Do not dispose of Hdac6-IN-33 down the drain or in regular trash.

Quantitative Data
The following table summarizes the available quantitative data for Hdac6-IN-33. Note the lack

of extensive physical and toxicological data, underscoring the need for cautious handling.

Property Value Source

CAS Number 2444302-23-0 [1][5]

Molecular Formula C₁₄H₁₁F₂N₅O [5]

Molecular Weight 303.27 g/mol [5]

IC₅₀ (HDAC6) 193 nM [1][5]

Solubility (DMSO) 100 mg/mL (329.74 mM) [5]

Experimental Workflow Diagram
The following diagram illustrates the essential steps for the safe handling and disposal of

Hdac6-IN-33.
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Workflow for Safe Handling and Disposal of Hdac6-IN-33
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Caption: Safe handling and disposal workflow for Hdac6-IN-33.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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